2-{[2-(3-chlorophenoxy)propanoyl]amino}-4,5-dimethoxybenzoic acid

• IUPAC Name: 2-[2-(3-chlorophenoxy)propanoylamino]-4,5-dimethoxybenzoic acid
• InChI: InChI=1S/C18H18ClNO6/c1-10(26-12-6-4-5-11(19)7-12)17(21)20-14-9-16(25-3)15(24-2)8-13(14)18(22)23/h4-10H,1-3H3,(H,20,21)(H,22,23)
• InChI Key: PDKUGNWWPLIKOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1C(=O)O)OC)OC)OC2=CC(=CC=C2)Cl
• Molecular Formula: C18H18ClNO6
• Molecular Weight: 379.8 g/mol

Description

2-{[2-(3-chlorophenoxy)propanoyl]amino}-4,5-dimethoxybenzoic acid, also known as CPAB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. CPAB is a derivative of salicylic acid and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

2-{[2-(3-chlorophenoxy)propanoyl]amino}-4,5-dimethoxybenzoic acid exerts its therapeutic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate pain, inflammation, and fever. This compound selectively inhibits the activity of COX-2, which is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins. By inhibiting COX-2 activity, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound inhibits the production of prostaglandins, which are involved in pain, inflammation, and fever. This compound also reduces oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. In addition, this compound has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

2-{[2-(3-chlorophenoxy)propanoyl]amino}-4,5-dimethoxybenzoic acid has several advantages for lab experiments. This compound is a relatively stable compound that can be easily synthesized and purified. This compound is also selective for COX-2, which makes it a useful tool for studying the role of COX-2 in inflammation and other diseases. However, this compound has some limitations for lab experiments. This compound may exhibit off-target effects, which can complicate the interpretation of experimental results. In addition, this compound may have limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 2-{[2-(3-chlorophenoxy)propanoyl]amino}-4,5-dimethoxybenzoic acid. One direction is to investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Another direction is to study the molecular mechanisms underlying the anti-cancer effects of this compound. Furthermore, future research could focus on developing new derivatives of this compound with improved pharmacokinetic properties and selectivity for COX-2.

Scientific Research Applications

2-{[2-(3-chlorophenoxy)propanoyl]amino}-4,5-dimethoxybenzoic acid has been studied for its potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.